Cas no 77666-94-5 (2,5-Pyrazinedicarboxaldehyde)
2,5-Pyrazinedicarboxaldehyde structure
Product Name:2,5-Pyrazinedicarboxaldehyde
CAS No:77666-94-5
MF:C6H4N2O2
MW:136.108160972595
MDL:MFCD15144317
CID:1117619
PubChem ID:13624978
Update Time:2025-04-20
2,5-Pyrazinedicarboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Pyrazinedicarboxaldehyde
- pyrazine-2,5-dicarbaldehyde
- pyrazine-2,5-dicarboxaldehyde
- SCHEMBL1825784
- HTGODBGFEKUXOL-UHFFFAOYSA-N
- CS-0169818
- AB70646
- 2,5-diformylpyrazine
- EN300-725127
- YSZC1634
- 77666-94-5
- DB-096822
- G69982
-
- MDL: MFCD15144317
- Inchi: 1S/C6H4N2O2/c9-3-5-1-7-6(4-10)2-8-5/h1-4H
- InChI Key: HTGODBGFEKUXOL-UHFFFAOYSA-N
- SMILES: O=CC1C=NC(C=O)=CN=1
Computed Properties
- Exact Mass: 136.02700
- Monoisotopic Mass: 136.027277375g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 59.9Ų
Experimental Properties
- PSA: 59.92000
- LogP: 0.10160
2,5-Pyrazinedicarboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM334991-1g |
Pyrazine-2,5-dicarbaldehyde |
77666-94-5 | 95%+ | 1g |
$873 | 2021-08-18 | |
| Chemenu | CM334991-1g |
Pyrazine-2,5-dicarbaldehyde |
77666-94-5 | 95%+ | 1g |
$*** | 2023-05-29 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01096537-1g |
Pyrazine-2,5-dicarbaldehyde |
77666-94-5 | 95% | 1g |
¥3480.0 | 2024-04-18 | |
| eNovation Chemicals LLC | D972467-1g |
pyrazine-2,5-dicarbaldehyde |
77666-94-5 | 97% | 1g |
$800 | 2024-05-24 | |
| eNovation Chemicals LLC | D972467-5g |
pyrazine-2,5-dicarbaldehyde |
77666-94-5 | 97% | 5g |
$2100 | 2024-05-24 | |
| eNovation Chemicals LLC | D972467-10g |
pyrazine-2,5-dicarbaldehyde |
77666-94-5 | 97% | 10g |
$3360 | 2024-05-24 | |
| eNovation Chemicals LLC | D972467-25g |
pyrazine-2,5-dicarbaldehyde |
77666-94-5 | 97% | 25g |
$5880 | 2024-05-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1240458-1g |
Pyrazine-2,5-dicarbaldehyde |
77666-94-5 | 95% | 1g |
¥4176.00 | 2024-07-28 | |
| Enamine | EN300-725127-0.05g |
pyrazine-2,5-dicarbaldehyde |
77666-94-5 | 95% | 0.05g |
$273.0 | 2023-05-26 | |
| Enamine | EN300-725127-0.1g |
pyrazine-2,5-dicarbaldehyde |
77666-94-5 | 95% | 0.1g |
$407.0 | 2023-05-26 |
2,5-Pyrazinedicarboxaldehyde Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
(CAS:77666-94-5)pyrazine-2,5-dicarbaldehyde
Order Number:sfd1028
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
(CAS:77666-94-5)2,5-Pyrazinedicarboxaldehyde
Order Number:A1051663
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:34
Price ($):403.0
Email:sales@amadischem.com
2,5-Pyrazinedicarboxaldehyde Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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